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Compound of Interest

Compound Name: 2,3,5-Trimethylanisole

Cat. No.: B020204 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical and physical

properties of 1-Methoxy-2,3,5-trimethylbenzene (also known as 2,3,5-trimethylanisole), a

compound of interest in organic synthesis. This document details its known physicochemical

characteristics, spectral data, and a detailed experimental protocol for its synthesis. While

direct biological applications and its role in specific signaling pathways are not extensively

documented in current literature, this guide serves as a foundational resource for researchers

exploring its potential in medicinal chemistry and drug development. All quantitative data is

presented in structured tables for ease of reference, and key processes are visualized through

diagrams.

Chemical and Physical Properties
1-Methoxy-2,3,5-trimethylbenzene is a substituted aromatic ether. Its core structure consists of

a benzene ring with one methoxy and three methyl substituents. The precise arrangement of

these functional groups dictates its chemical reactivity and physical properties.

Table 1: General and Physical Properties of 1-Methoxy-2,3,5-trimethylbenzene
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Property Value Source(s)

IUPAC Name
1-Methoxy-2,3,5-

trimethylbenzene
[1]

Synonyms 2,3,5-Trimethylanisole [1][2]

CAS Number 20469-61-8 [1][2][3]

Molecular Formula C₁₀H₁₄O [1][2][3]

Molecular Weight 150.22 g/mol [1][2][3]

Appearance Colorless Oil [2]

Boiling Point 213-216 °C (at 760 mmHg) [2]

84.5-85 °C (at 7 mmHg) [4]

Density 0.97 g/cm³ [2]

Refractive Index 1.518-1.520 [2]

Solubility

Soluble in Chloroform,

Dichloromethane,

Tetrahydrofuran

[2]

Spectral Data
Detailed spectral analysis is crucial for the unambiguous identification and characterization of

1-Methoxy-2,3,5-trimethylbenzene.

Table 2: Spectral Data for 1-Methoxy-2,3,5-trimethylbenzene
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Spectrum Type Data Source(s)

¹³C NMR

δ (ppm): 11.60, 20.03, 21.38

(CH₃); 110.52 (C6), 119.95

(C2), 124.92 (C4), 137.32

(C3), 137.54 (C5), 157.43 (C1)

[4]

¹H NMR

Data not explicitly available in

the searched literature.

Expected signals would

include singlets for the three

methyl groups and the

methoxy group, and two

singlets or a pair of doublets

for the aromatic protons.

Infrared (IR)

The NIST WebBook indicates

that an IR spectrum is

available, but the actual

spectrum was not found in the

search results. Expected

absorptions would include C-H

stretching from the aromatic

ring and alkyl groups, C=C

stretching of the aromatic ring,

and C-O stretching of the ether

linkage.

[5]

Mass Spectrometry (MS)

Predicted m/z values for

various adducts are available,

including [M+H]⁺ at 151.11174

and [M]⁺ at 150.10391. The

fragmentation pattern would

likely involve the loss of methyl

and methoxy radicals.

[6]

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0699640.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C20469618&Mask=2000
https://pubchemlite.lcsb.uni.lu/e/compound/88555
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020204?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of 1-Methoxy-2,3,5-trimethylbenzene
A documented method for the synthesis of 1-Methoxy-2,3,5-trimethylbenzene involves the

alkylation of 2,3,5-trimethylphenol with dimethyl carbonate.[4]

3.1.1 Materials and Reagents

2,3,5-Trimethylphenol

Dimethyl carbonate

Catalyst: Mn₂(CO)₁₀, W(CO)₆, or Co₂(CO)₈

Ethanol (for recrystallization)

Alumina

3.1.2 Equipment

17 mL stainless steel high-pressure micro reactor

Heating apparatus

Filtration setup

Distillation apparatus (for atmospheric or reduced pressure)

Rotary evaporator

3.1.3 Procedure

Charging the Reactor: To the 17 mL stainless steel high-pressure micro reactor, sequentially

add 3 mmol of the chosen catalyst (Mn₂(CO)₁₀, W(CO)₆, or Co₂(CO)₈), 100 mmol of 2,3,5-

trimethylphenol, and 300 mmol of dimethyl carbonate.

Reaction: Seal the reactor and heat it to 180°C for 1 hour.

Work-up:
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After the reaction is complete, cool the reactor to room temperature and carefully open it.

Filter the reaction mixture through a layer of alumina.

Remove the unreacted dimethyl carbonate by distillation.

The resulting residue can be further purified by distillation under atmospheric or reduced

pressure, or by recrystallization from ethanol.

Product: This procedure yields 1-Methoxy-2,3,5-trimethylbenzene with a reported yield of

99%.[4]

Reactants

Reaction and Purification

2,3,5-Trimethylphenol

High-Pressure Reactor
180°C, 1 hour

Dimethyl Carbonate Catalyst
(Mn₂(CO)₁₀, W(CO)₆, or Co₂(CO)₈)

Filtration through Alumina

Removal of excess
Dimethyl Carbonate

Distillation or Recrystallization

1-Methoxy-2,3,5-trimethylbenzene
(99% Yield)
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Click to download full resolution via product page

Synthesis workflow for 1-Methoxy-2,3,5-trimethylbenzene.

Biological Activity and Signaling Pathways
Currently, there is a notable lack of specific data in the scientific literature concerning the

biological activity, metabolic pathways, and involvement in signaling pathways of 1-Methoxy-

2,3,5-trimethylbenzene. Research on related compounds, such as the parent

trimethylbenzenes, has explored their metabolism and toxicological profiles. For instance, the

metabolism of trimethylbenzenes primarily involves the hydroxylation of a methyl group

followed by oxidation to a dimethylbenzoic acid, which is then conjugated and excreted.[7]

However, the influence of the methoxy group on the metabolism and biological activity of the

trimethylbenzene scaffold remains an area for future investigation.

Derivatives of a related compound, 1,3,5-trimethoxybenzene, have shown potential as

anticancer agents, highlighting the importance of the methoxybenzene moiety in medicinal

chemistry.[8] This suggests that 1-Methoxy-2,3,5-trimethylbenzene could be a valuable scaffold

for the synthesis of novel therapeutic agents, warranting further biological evaluation.

1-Methoxy-2,3,5-trimethylbenzene

Biological Activity
(Data Not Available)

Involvement in Signaling Pathways
(Data Not Available)

Metabolic Pathway
(Data Not Available)

Potential for Future Investigation
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Current knowledge gap in the biological role of the compound.

Safety Information
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1-Methoxy-2,3,5-trimethylbenzene is classified as an irritant.[2] Standard laboratory safety

precautions should be observed when handling this compound.

Table 3: Hazard and Precautionary Statements

Category Statement Source(s)

Hazard Statements

Causes skin irritation. Causes

serious eye irritation. May

cause respiratory irritation.

[1]

Precautionary Statements

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. Wash skin thoroughly after

handling. Use only outdoors or

in a well-ventilated area. Wear

protective gloves/eye

protection/face protection.

[2]

Conclusion
1-Methoxy-2,3,5-trimethylbenzene is a well-characterized compound from a chemical and

physical standpoint, with established synthetic routes. However, a significant gap exists in the

understanding of its biological properties and potential applications in drug development. This

guide consolidates the available technical information to serve as a valuable resource for

researchers. The lack of biological data presents a clear opportunity for future research to

explore the potential of this compound and its derivatives as novel therapeutic agents. Further

investigation into its bioactivity, metabolic fate, and interaction with cellular signaling pathways

is highly encouraged.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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